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Compound of Interest

Compound Name: PI3K-IN-31

Cat. No.: B10854700 Get Quote

Application Notes and Protocols for PI3K-IN-31
For Researchers, Scientists, and Drug Development Professionals

Introduction
PI3K-IN-31 is a potent phosphoinositide 3-kinase (PI3K) inhibitor with significant activity

against multiple PI3K isoforms, demonstrating potential as a valuable tool in cancer research

and drug development.[1] This document provides detailed information on the solubility of

PI3K-IN-31 in various solvents and offers comprehensive protocols for its application in

common research settings. Understanding the solubility and proper handling of this compound

is crucial for accurate and reproducible experimental outcomes.

Chemical Properties
A summary of the key chemical properties of PI3K-IN-31 is provided in the table below.

Property Value

Molecular Formula C₁₉H₂₃F₂N₇O₃

Molecular Weight 435.43 g/mol [1]

CAS Number 1359956-12-9[1]

Appearance White to off-white solid[1]
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Solubility Data
The solubility of PI3K-IN-31 is a critical factor for its use in in vitro and in vivo studies. The

following table summarizes the available solubility data.

Solvent Concentration Method Notes

DMSO
100 mg/mL (229.66

mM)[2][3]

Ultrasonic, warming,

and heating to 60°C

may be required.[2][3]

It is recommended to

use newly opened,

anhydrous DMSO as

the compound is

hygroscopic.[2]

Ethanol Not explicitly reported -
Empirical testing is

recommended.

Methanol Not explicitly reported -
Empirical testing is

recommended.

PBS (Phosphate-

Buffered Saline)
Not explicitly reported -

Likely has low

solubility in aqueous

buffers alone.

Water Not explicitly reported -
Expected to have very

low solubility.

Note: For most in vitro cell-based assays, a concentrated stock solution in 100% DMSO is

prepared first and then serially diluted in cell culture medium to the final desired concentration.

The final DMSO concentration in the medium should be kept low (typically ≤ 0.1%) to avoid

solvent-induced cellular toxicity.

PI3K Signaling Pathway
PI3K-IN-31 exerts its effects by inhibiting the PI3K signaling pathway, a critical regulator of cell

growth, proliferation, survival, and metabolism. The diagram below illustrates a simplified

overview of this pathway.
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Caption: Simplified PI3K signaling pathway and the inhibitory action of PI3K-IN-31.
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of PI3K-IN-31, which

can be used for subsequent dilutions in various experimental settings.

Materials:

PI3K-IN-31 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)

Procedure:

Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = 10 mM * 435.43 g/mol * Volume (L) For example, to prepare 1 mL of a 10 mM

stock solution, you will need 4.35 mg of PI3K-IN-31.

Weigh the compound: Carefully weigh the calculated amount of PI3K-IN-31 powder and

place it in a sterile vial.

Add DMSO: Add the appropriate volume of sterile DMSO to the vial.

Dissolve the compound: Vortex the solution vigorously. If the compound does not fully

dissolve, gentle warming in a water bath (up to 60°C) and/or sonication can be applied until

the solution is clear.[2][3]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1]
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In Vitro Cell-Based Assay Protocol
This protocol provides a general workflow for treating cultured cells with PI3K-IN-31 to assess

its biological activity.

Start

Seed cells in a multi-well plate

Incubate for 24h to allow attachment

Prepare serial dilutions of
PI3K-IN-31 in culture medium

Treat cells with different concentrations
of PI3K-IN-31

Incubate for the desired
treatment period (e.g., 24, 48, 72h)

Perform downstream assay
(e.g., cell viability, western blot)

End
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Caption: General workflow for an in vitro cell-based assay using PI3K-IN-31.

Materials:

Cultured cells of interest

Complete cell culture medium

Multi-well plates (e.g., 96-well for viability assays, 6-well for protein analysis)

10 mM PI3K-IN-31 stock solution in DMSO

Phosphate-Buffered Saline (PBS)

Reagents for the chosen downstream assay (e.g., MTT, CellTiter-Glo®, antibodies for

Western blot)

Procedure:

Cell Seeding: Seed the cells in a multi-well plate at a density appropriate for the duration of

the experiment and the specific cell line.

Cell Adherence: Allow the cells to adhere and resume logarithmic growth by incubating them

for approximately 24 hours at 37°C in a humidified CO₂ incubator.

Preparation of Working Solutions: Prepare serial dilutions of the 10 mM PI3K-IN-31 stock

solution in complete cell culture medium to achieve the desired final concentrations. Ensure

the final DMSO concentration is consistent across all treatments, including the vehicle

control (e.g., 0.1% DMSO).

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the various concentrations of PI3K-IN-31 or the vehicle control.

Incubation: Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

Downstream Analysis: Following incubation, perform the desired assay to assess the effects

of PI3K-IN-31. This could include:
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Cell Viability/Proliferation Assays: (e.g., MTT, MTS, CellTiter-Glo®) to determine the IC₅₀

value.

Western Blot Analysis: To examine the phosphorylation status of key downstream targets

of the PI3K pathway, such as AKT.

Flow Cytometry: To analyze cell cycle progression or apoptosis.

Preparation of an In Vivo Formulation
This protocol, adapted from manufacturer recommendations, describes the preparation of a

formulation suitable for oral or intraperitoneal administration in animal models.[1]

Materials:

PI3K-IN-31

DMSO

PEG300 (Polyethylene glycol 300)

Tween-80

Saline (0.9% NaCl)

Procedure:

Prepare a concentrated stock in DMSO: Prepare a 25 mg/mL stock solution of PI3K-IN-31 in

DMSO.

Formulation: To prepare 1 mL of the final formulation, follow these steps in order: a. To 400

µL of PEG300, add 100 µL of the 25 mg/mL PI3K-IN-31 DMSO stock solution. b. Mix

thoroughly until a uniform solution is achieved. c. Add 50 µL of Tween-80 and mix well. d.

Add 450 µL of saline to bring the final volume to 1 mL. e. Mix until the solution is clear. This

will result in a final PI3K-IN-31 concentration of 2.5 mg/mL.

Disclaimer: All protocols are provided as a general guide. Researchers should optimize the

conditions for their specific experimental setup and cell lines. All products mentioned are for
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research use only and not for human use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.
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